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Compound of Interest

Compound Name:
1,2,3,4,5,6-

Hexachlorocyclohexene

Cat. No.: B12808467 Get Quote

This technical guide provides a detailed overview of the isomers of hexachlorocyclohexene

(C₆H₄Cl₆), a class of chlorinated cyclic hydrocarbons. While less studied than their saturated

analogue, hexachlorocyclohexane (HCH), these compounds are relevant as intermediates in

chemical manufacturing and as degradation products of pesticides like lindane. This document

serves as a resource for researchers, chemists, and toxicologists, offering available Chemical

Abstracts Service (CAS) numbers, a logical framework for isomer classification, and a standard

analytical workflow for their identification and quantification.

Quantitative Data: CAS Numbers for Identified
Hexachlorocyclohexene Isomers
The structural complexity of hexachlorocyclohexene allows for a large number of potential

positional and stereoisomers. However, only a limited number of these have been synthesized,

characterized, and assigned a CAS number. The following table summarizes the available data

for specific isomers. It is important to note that this list is not exhaustive, and many potential

isomers have not been documented in the literature.
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Isomer Name Molecular Formula CAS Number

1,3,4,5,6,6-Hexachloro-1-

cyclohexene
C₆H₄Cl₆ 608-75-3

1,2,3,4,5,6-

Hexachlorocyclohexene

(unspecified stereochemistry)

C₆H₄Cl₆ 6108-11-8

(1α,2α,3β,4α,5β,6β)-1,2,3,4,5,

6-Hexachlorocyclohexene
C₆H₄Cl₆ 319-86-8

1,2,4,5,6,6-Hexachloro-1,4-

cyclohexadiene (Isomer of

HCH, often discussed with

HCCH)

C₆H₄Cl₆ Not Available

Logical Framework for Isomer Classification
Understanding the potential diversity of hexachlorocyclohexene isomers requires a systematic

classification approach. The primary factors determining isomerism in this compound are the

position of the double bond within the cyclohexene ring and the spatial orientation

(stereochemistry) of the six chlorine atoms. The following diagram illustrates this logical

classification.

Hexachlorocyclohexene (C₆H₄Cl₆)
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Caption: Logical classification of hexachlorocyclohexene isomers.

Experimental Protocols
The analysis of hexachlorocyclohexene isomers typically involves their separation and

detection using chromatographic techniques, often coupled with mass spectrometry for

definitive identification.

Protocol: Isomer Analysis by Gas Chromatography-
Mass Spectrometry (GC-MS)
This protocol outlines a standard method for the qualitative and quantitative analysis of

hexachlorocyclohexene isomers in a sample matrix.

1. Objective: To separate, identify, and quantify hexachlorocyclohexene isomers from a

prepared sample extract.

2. Materials and Reagents:

Sample extract in a suitable solvent (e.g., hexane, dichloromethane).

High-purity helium (carrier gas).

Certified reference standards for known hexachlorocyclohexene isomers (if available).

Internal standard (e.g., a deuterated or ¹³C-labeled analogue).

GC-MS system equipped with an electron ionization (EI) source.

Capillary GC column suitable for organochlorine pesticide analysis (e.g., DB-5ms, HP-5ms,

or similar).

3. Gas Chromatography (GC) Conditions (Typical):

Injector Temperature: 250 °C

Injection Mode: Splitless (1 µL injection volume)
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Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

Oven Temperature Program:

Initial temperature: 60-80 °C, hold for 1-2 minutes.

Ramp 1: Increase to 180 °C at a rate of 15-25 °C/min.

Ramp 2: Increase to 280-300 °C at a rate of 5-10 °C/min.

Final hold: Hold at 280-300 °C for 5-10 minutes.

Transfer Line Temperature: 280 °C

4. Mass Spectrometry (MS) Conditions (Typical):

Ion Source: Electron Ionization (EI) at 70 eV.

Ion Source Temperature: 230 °C

Acquisition Mode:

Full Scan: Scan from m/z 50 to 400 for initial identification of unknown peaks.

Selected Ion Monitoring (SIM): Monitor characteristic ions for target isomers to increase

sensitivity and selectivity for quantification. Key ions for hexachlorocyclohexene (M.W.

288.8) would include fragments from the molecular ion cluster.

5. Procedure:

Sample Preparation: Prepare a dilution series of the reference standards and spike a known

concentration of the internal standard into all standards and samples.

Instrument Calibration: Inject the calibration standards to generate a calibration curve for

each target isomer.

Sample Analysis: Inject the prepared sample extract into the GC-MS system.

Data Analysis:
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Identify isomers in the sample by comparing their retention times and mass spectra to

those of the certified reference standards.

Quantify the concentration of each identified isomer using the calibration curve and the

response ratio relative to the internal standard.

Analytical Workflow Visualization
The following diagram illustrates a typical workflow for the analysis of environmental or

technical samples for the presence of hexachlorocyclohexene isomers.
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Caption: General workflow for hexachlorocyclohexene isomer analysis.

To cite this document: BenchChem. [Navigating the Isomers of Hexachlorocyclohexene: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12808467#cas-number-for-specific-
hexachlorocyclohexene-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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